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Compound of Interest

Compound Name: DI-N-DECYL SULPHONE

Cat. No.: B1645674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Di-n-decyl sulphone, with the chemical formula C20H42O2S, is a chemical compound

belonging to the sulfone family. While information on its specific role in drug development and

detailed biological activity is currently limited in publicly accessible scientific literature, this

guide provides a comprehensive overview of its known chemical and physical properties. The

broader context of sulfones in medicinal chemistry is also discussed to highlight potential areas

of investigation for this molecule.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Di-n-decyl sulphone is presented in

Table 1. This data has been aggregated from various chemical databases and suppliers.
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Property Value Source(s)

Molecular Formula C20H42O2S [1][2][3][4][5][6]

Molecular Weight 346.61 g/mol [1][2][4][6]

CAS Number 111530-37-1 [1][2][3][5][6]

IUPAC Name 1-(decylsulfonyl)decane [7]

Synonyms
N-DECYLSULPHONE, Di-n-

decylsulfone
[1][3][4]

Boiling Point 445.9 °C at 760 mmHg [1][2]

Density 0.912 g/cm³ [1][2]

Refractive Index 1.457 [1][2]

Flash Point 230.3 °C [1][2]

Vapor Pressure 1.00E-07 mmHg at 25°C [1][2]

XLogP3 8.6 [3][7]

Topological Polar Surface Area 42.5 Å² [7]

Hydrogen Bond Donor Count 0 [7]

Hydrogen Bond Acceptor

Count
2 [7]

Rotatable Bond Count 18 [7]

Exact Mass 346.29055175 Da [7]

Monoisotopic Mass 346.29055175 Da [7]

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and confirmation of chemical

compounds. PubChem lists the availability of the following spectral information for Di-n-decyl
sulphone[7]:
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1D NMR Spectra: 13C NMR spectra are available.

Mass Spectrometry: GC-MS data is available from the NIST Mass Spectrometry Data

Center.

IR Spectra: Vapor phase IR spectra are available.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of Di-n-decyl sulphone are not readily

available in the public domain. However, general methods for the synthesis of sulfones can

provide a foundational understanding for potential synthetic routes.

General Sulfone Synthesis Workflow
The synthesis of sulfones typically involves the oxidation of a corresponding sulfide. A

generalized workflow for this process is illustrated below.
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Caption: Generalized workflow for the synthesis of Di-n-decyl sulphone.

A common method for the preparation of sulfones is the oxidation of sulfides. This can be

achieved using various oxidizing agents, such as hydrogen peroxide or meta-

chloroperoxybenzoic acid (m-CPBA). The reaction can proceed through a sulfoxide

intermediate, which is then further oxidized to the sulfone.

Potential Applications in Drug Development
While no specific applications of Di-n-decyl sulphone in drug development have been

documented, the sulfone functional group is a well-established pharmacophore in medicinal

chemistry. Sulfones are present in a variety of approved drugs and clinical candidates and are

known to exhibit a wide range of biological activities.

The sulfonyl group is recognized for its ability to act as a hydrogen bond acceptor and for its

metabolic stability. These properties make it a valuable component in the design of molecules

that can interact with biological targets.

Potential Logical Relationships in Drug Discovery
The exploration of a novel compound like Di-n-decyl sulphone within a drug discovery

program would typically follow a structured progression.
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Caption: A simplified logical workflow for drug discovery and development.

Safety Information
Safety data for Di-n-decyl sulphone is not extensively detailed. However, general safety

precautions for handling laboratory chemicals should be observed. This includes the use of
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personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be

conducted in a well-ventilated area.

Conclusion and Future Directions
Di-n-decyl sulphone is a chemical for which basic physicochemical data is available.

However, its biological activity and potential applications in drug development remain

unexplored. Future research could focus on the synthesis of this compound and its analogues,

followed by screening for biological activity across various therapeutic areas. Given the

prevalence of the sulfone moiety in pharmaceuticals, investigating the properties of Di-n-decyl
sulphone could be a worthwhile endeavor for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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